Cas no 1270471-06-1 (3-amino-3-(2-bromo-5-chlorophenyl)propan-1-ol)

• Product Name: 3-amino-3-(2-bromo-5-chlorophenyl)propan-1-ol
• CAS No: 1270471-06-1
• MF: C₉H₁₁BrClNO
• MW: 264.54674077034
• CID: 6210011
• PubChem ID: 65815114
• Update Time: 2025-07-02

3-amino-3-(2-bromo-5-chlorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2-bromo-5-chlorophenyl)propan-1-ol
• EN300-1911346
• 1270471-06-1
• AKOS015156281

• Inchi： 1S/C9H11BrClNO/c10-8-2-1-6(11)5-7(8)9(12)3-4-13/h1-2,5,9,13H,3-4,12H2
• InChI Key： KAMHDQLJVPSSNE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(CCO)N)Cl

Computed Properties

• Exact Mass: 262.97125g/mol
• Monoisotopic Mass: 262.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-amino-3-(2-bromo-5-chlorophenyl)propan-1-ol

Introduction to 3-amino-3-(2-bromo-5-chlorophenyl)propan-1-ol (CAS No. 1270471-06-1)

3-amino-3-(2-bromo-5-chlorophenyl)propan-1-ol, identified by its Chemical Abstracts Service number 1270471-06-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amino alcohols, characterized by the presence of both an amino group and a hydroxyl group on the same carbon atom, which makes it a versatile intermediate in the synthesis of various bioactive molecules.

The structural motif of 3-amino-3-(2-bromo-5-chlorophenyl)propan-1-ol features a phenyl ring substituted with bromine and chlorine atoms at the 2nd and 5th positions, respectively. This substitution pattern enhances the compound's electronic properties, making it a valuable scaffold for designing molecules with specific interactions with biological targets. The presence of both bromine and chlorine atoms also provides handles for further functionalization, enabling chemists to explore diverse chemical space in drug discovery.

In recent years, there has been a growing interest in developing novel therapeutic agents that modulate central nervous system (CNS) functions. 3-amino-3-(2-bromo-5-chlorophenyl)propan-1-ol has emerged as a promising candidate in this context due to its structural similarity to known pharmacophores that exhibit CNS activity. Preliminary studies have suggested that this compound may interact with neurotransmitter receptors and ion channels, potentially leading to effects on mood regulation, cognitive function, and pain perception.

One of the most intriguing aspects of 3-amino-3-(2-bromo-5-chlorophenyl)propan-1-ol is its potential as a precursor for the synthesis of more complex molecules. The combination of an amino group and a hydroxyl group allows for diverse chemical transformations, including nucleophilic substitutions, condensation reactions, and ether formations. These reactions can be tailored to introduce additional functional groups or linkages, thereby expanding the structural diversity of derivatives derived from this compound.

The pharmaceutical industry has long recognized the importance of intermediates like 3-amino-3-(2-bromo-5-chlorophenyl)propan-1-ol in drug development pipelines. Such intermediates serve as building blocks for larger molecules, enabling rapid screening and optimization of lead compounds. The ability to modify key structural features while maintaining core pharmacological properties makes this compound an invaluable asset in medicinal chemistry.

Recent advancements in computational chemistry have further enhanced the utility of 3-amino-3-(2-bromo-5-chlorophenyl)propan-1-ol. Molecular modeling studies have been conducted to predict its binding affinity to various biological targets, including enzymes and receptors relevant to neurological disorders. These simulations have provided insights into potential drug-like properties such as solubility, permeability, and metabolic stability, which are critical factors in determining the efficacy and safety of new therapeutics.

The synthesis of 3-amino-3-(2-bromo-5-chlorophenyl)propan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of bromine and chlorine substituents on the phenyl ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research applications.

In academic research circles, 3-amino-3-(2-bromo-5-chlorophenyl)propan-1-ol has been employed in various exploratory studies aimed at understanding molecular interactions at a fundamental level. Its unique structure allows researchers to probe questions related to ligand-receptor binding dynamics and metabolic pathways. Such investigations contribute to a deeper understanding of disease mechanisms and inform the design of next-generation therapeutics.

The versatility of 3-amino-3-(2-bromo-5-chlorophenyl)propan-1-ol extends beyond its role as a synthetic intermediate. It has also been explored as a potential chiral building block in asymmetric synthesis, where enantiomerically pure compounds are crucial for pharmaceutical applications. The presence of stereocenters in its structure offers opportunities for developing enantiomerically enriched derivatives with enhanced pharmacological profiles.

As interest in targeted therapies continues to grow, compounds like 3-amino-3-(2-bromo-phenoxy)-propa-n-lrol (CAS No: 127047106) are being evaluated for their potential use in precision medicine approaches. By modulating specific biological pathways with high selectivity, these molecules could offer improved therapeutic outcomes while minimizing side effects associated with traditional treatments.

The future prospects for 3-amino-phenoxy-propan-lrol (CAS No: 127047106) are promising, given its multifaceted utility in pharmaceutical research. Ongoing studies aim to uncover new synthetic routes that improve scalability and cost-efficiency without compromising quality standards required for industrial applications.